Cas no 89098-99-7 (2-Pyridinemethanol, 5-hydroxy-, a-acetate)
89098-99-7 structure
Product Name:2-Pyridinemethanol, 5-hydroxy-, a-acetate
CAS No:89098-99-7
MF:C8H9NO3
MW:167.161962270737
CID:612443
PubChem ID:13250412
Update Time:2025-04-19
2-Pyridinemethanol, 5-hydroxy-, a-acetate Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyridinemethanol, 5-hydroxy-, a-acetate
- 6-acetyloxymethyl-3-hydroxypyridine
- SCHEMBL7410889
- (5-hydroxypyridin-2-yl)methyl acetate
- 89098-99-7
- FKTBWZBMDDDJRX-UHFFFAOYSA-N
- EN300-5259093
-
- Inchi: 1S/C8H9NO3/c1-6(10)12-5-7-2-3-8(11)4-9-7/h2-4,11H,5H2,1H3
- InChI Key: FKTBWZBMDDDJRX-UHFFFAOYSA-N
- SMILES: O(C(C)=O)CC1C=CC(=CN=1)O
Computed Properties
- Exact Mass: 167.058243149g/mol
- Monoisotopic Mass: 167.058243149g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 59.4Ų
2-Pyridinemethanol, 5-hydroxy-, a-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-5259093-0.05g |
(5-hydroxypyridin-2-yl)methyl acetate |
89098-99-7 | 95% | 0.05g |
$245.0 | 2023-05-25 | |
| Enamine | EN300-5259093-0.1g |
(5-hydroxypyridin-2-yl)methyl acetate |
89098-99-7 | 95% | 0.1g |
$366.0 | 2023-05-25 | |
| Enamine | EN300-5259093-0.25g |
(5-hydroxypyridin-2-yl)methyl acetate |
89098-99-7 | 95% | 0.25g |
$524.0 | 2023-05-25 | |
| Enamine | EN300-5259093-0.5g |
(5-hydroxypyridin-2-yl)methyl acetate |
89098-99-7 | 95% | 0.5g |
$824.0 | 2023-05-25 | |
| Enamine | EN300-5259093-1.0g |
(5-hydroxypyridin-2-yl)methyl acetate |
89098-99-7 | 95% | 1g |
$1057.0 | 2023-05-25 | |
| Enamine | EN300-5259093-2.5g |
(5-hydroxypyridin-2-yl)methyl acetate |
89098-99-7 | 95% | 2.5g |
$2071.0 | 2023-05-25 | |
| Enamine | EN300-5259093-5.0g |
(5-hydroxypyridin-2-yl)methyl acetate |
89098-99-7 | 95% | 5g |
$3065.0 | 2023-05-25 | |
| Enamine | EN300-5259093-10.0g |
(5-hydroxypyridin-2-yl)methyl acetate |
89098-99-7 | 95% | 10g |
$4545.0 | 2023-05-25 | |
| 1PlusChem | 1P028BI5-50mg |
(5-hydroxypyridin-2-yl)methylacetate |
89098-99-7 | 95% | 50mg |
$354.00 | 2024-04-20 | |
| 1PlusChem | 1P028BI5-100mg |
(5-hydroxypyridin-2-yl)methylacetate |
89098-99-7 | 95% | 100mg |
$515.00 | 2024-04-20 |
2-Pyridinemethanol, 5-hydroxy-, a-acetate Related Literature
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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